Cas no 1196104-07-0 (3-(Tert-butyl)isoxazole-5-carbonitrile)

3-(Tert-butyl)isoxazole-5-carbonitrile is a specialized heterocyclic compound featuring an isoxazole core substituted with a tert-butyl group at the 3-position and a nitrile functionality at the 5-position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The tert-butyl group enhances steric hindrance, influencing selectivity in coupling reactions, while the nitrile moiety offers versatile transformation potential, such as hydrolysis to carboxylic acids or conversion to heterocyclic derivatives. Its stability and well-defined reactivity profile make it a practical choice for researchers seeking tailored building blocks in complex molecular architectures.

3-(Tert-butyl)isoxazole-5-carbonitrile structure

1196104-07-0 structure

Product Name:3-(Tert-butyl)isoxazole-5-carbonitrile

CAS No:1196104-07-0

MF:C₈H₁₀N₂O

MW:150.177801609039

CID:5206357

PubChem ID:58057177

Update Time:2025-05-28

3-(Tert-butyl)isoxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(TERT-BUTYL)ISOXAZOLE-5-CARBONITRILE
- 5-Isoxazolecarbonitrile, 3-(1,1-dimethylethyl)-
- 3-(Tert-butyl)isoxazole-5-carbonitrile
- Inchi： 1S/C8H10N2O/c1-8(2,3)7-4-6(5-9)11-10-7/h4H,1-3H3
- InChI Key： VUVDKXNXFXUGFF-UHFFFAOYSA-N
- SMILES： O1C(C#N)=CC(C(C)(C)C)=N1

Computed Properties

Exact Mass: 150.079312947g/mol
Monoisotopic Mass: 150.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 49.8

3-(Tert-butyl)isoxazole-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM488517-1g	3-(tert-Butyl)isoxazole-5-carbonitrile	1196104-07-0	95%	1g	$694	2023-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD440845-1g	3-(tert-Butyl)isoxazole-5-carbonitrile	1196104-07-0	95%	1g	￥4858.0	2023-04-05